Cas no 905094-49-7 (2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)-)

2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)-, is a chiral pyrrolidine derivative characterized by its stereospecific configuration at the 2 and 4 positions. The presence of a hydroxyl group at the 4-position and dimethyl substitution on the carboxamide moiety enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical applications. Its stereochemical purity (2R,4S) ensures precise reactivity in asymmetric synthesis, making it valuable for the development of enantioselective catalysts or bioactive compounds. The compound's structural features, including hydrogen-bonding capability and polarity, contribute to its solubility and compatibility with diverse reaction conditions. It is commonly employed in medicinal chemistry for scaffold modification and chiral auxiliary applications.
2-Pyrrolidinecarboxamide,  4-hydroxy-N,N-dimethyl-,  (2R,4S)- structure
905094-49-7 structure
Product Name:2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)-
CAS No:905094-49-7
MF:C7H14N2O2
MW:158.198261737823
CID:994913
PubChem ID:28944815
Update Time:2025-05-25

2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)-
    • 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-,(2R,4S)-
    • 905094-49-7
    • EN300-6841345
    • (2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
    • Inchi: 1S/C7H14N2O2/c1-9(2)7(11)6-3-5(10)4-8-6/h5-6,8,10H,3-4H2,1-2H3/t5-,6+/m0/s1
    • InChI Key: ZOHZTBXVKULCNB-NTSWFWBYSA-N
    • SMILES: O[C@@H]1CN[C@@H](C(N(C)C)=O)C1

Computed Properties

  • Exact Mass: 158.105527694g/mol
  • Monoisotopic Mass: 158.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 52.6Ų

2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6841345-0.05g
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
905094-49-7
0.05g
$1261.0 2023-05-26
Enamine
EN300-6841345-0.1g
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
905094-49-7
0.1g
$1320.0 2023-05-26
Enamine
EN300-6841345-0.25g
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
905094-49-7
0.25g
$1381.0 2023-05-26
Enamine
EN300-6841345-0.5g
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
905094-49-7
0.5g
$1440.0 2023-05-26
Enamine
EN300-6841345-1.0g
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
905094-49-7
1g
$1500.0 2023-05-26
Enamine
EN300-6841345-2.5g
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
905094-49-7
2.5g
$2940.0 2023-05-26
Enamine
EN300-6841345-5.0g
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
905094-49-7
5g
$4349.0 2023-05-26
Enamine
EN300-6841345-10.0g
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
905094-49-7
10g
$6450.0 2023-05-26

Additional information on 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)-

Latest Research Insights on 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- (CAS: 905094-49-7)

The compound 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- (CAS: 905094-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.

Recent studies have highlighted the stereospecific nature of (2R,4S)-4-hydroxy-N,N-dimethyl-2-pyrrolidinecarboxamide, which plays a critical role in its biological activity. The compound's ability to modulate key enzymatic pathways, particularly those involved in neurodegenerative diseases and metabolic disorders, has been a focal point of investigation. Advanced spectroscopic and crystallographic techniques have been employed to elucidate its three-dimensional conformation and interaction with biological targets.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study revealed that the (2R,4S)-configuration of the compound enhances its binding affinity to HDAC isoforms, offering a promising avenue for the development of novel anticancer agents. Furthermore, in vitro and in vivo experiments have shown minimal off-target effects, underscoring its potential as a safe and effective therapeutic candidate.

Another area of active research involves the compound's application in the treatment of inflammatory diseases. A 2023 study in Nature Chemical Biology reported that (2R,4S)-4-hydroxy-N,N-dimethyl-2-pyrrolidinecarboxamide exhibits potent anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This finding has significant implications for the development of treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of this compound to ensure high yield and purity. Novel catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been explored to achieve the desired stereochemistry. These developments are critical for scaling up production to meet the demands of preclinical and clinical trials.

In conclusion, the latest research on 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- (CAS: 905094-49-7) underscores its multifaceted potential in drug discovery and development. Its unique structural features, combined with its selective biological activity, position it as a valuable candidate for further investigation. Future studies are expected to explore its pharmacokinetic properties and therapeutic efficacy in more complex disease models, paving the way for its eventual clinical translation.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.